Cas no 70-55-3 (4-methylbenzene-1-sulfonamide)

4-methylbenzene-1-sulfonamide Properties

Names and Identifiers

• 4-Methylbenzenesulfonamide
• PTSA
• PASAM
• o-Toluenesulphonamide(OTSA)
• p-Toluenesulphonamide
• P-TOLUENE SULFONAMIDE
• P-toluene sulfonylamine
• Toluene-4-sulphonamide
• P-Toluene Sulfonamide (PTSA)
• 4-Methylbenzene-1-sulfonamide
• 4-Toluenesulfonamide
• 4-Tolylsulfonamide
• p-Toluenesulfonylamide
• Mixed O
• Ortho Para-Toluene Sulfonamide
• Para-Toluene Sulfonamide(PTSA)
• PTSA (P-Toluenesulfonamide)
• 对甲苯磺酰胺
• 4-Toluene sulfonamide
• P-TOLUENESULFONAMIDE
• Tosylamide
• p-Tosylamide
• Toluene-4-sulfonamide
• Benzenesulfonamide, 4-methyl-
• p-Tolylsulfonamide
• Tolylsulfonamide
• p-Toluenesulfamide
• p-Methylbenzenesulfonamide
• Toluene-p-sulphonamide
• para-Toluenesulfonamide
• 4-Toluenesulfanamide
• 4-Toluenesulfonic acid, amide
• 4-To
• tosylamine
• 4-Methylbenzenesulphonamide
• +Expand

• MDL： MFCD00011692
• InChIKey： LMYRWZFENFIFIT-UHFFFAOYSA-N
• Inchi： 1S/C7H9NO2S/c1-6-2-4-7(5-3-6)11(8,9)10/h2-5H,1H3,(H2,8,9,10)
• SMILES： S(C1C([H])=C([H])C(C([H])([H])[H])=C([H])C=1[H])(N([H])[H])(=O)=O
• BRN： 0

Computed Properties

• Exact Mass: 171.03500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 171.035
• Heavy Atom Count: 11
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 68.5

Experimental Properties

• LogP: 2.42350
• PSA: 68.54000
• Refractive Index: 1.6100 (estimate)
• Water Partition Coefficient: 0.32 g/100 mL (25 º C)
• Boiling Point: 214°C/9.98mmHg(lit.)
• Melting Point: 134-137 °C (lit.)
• Flash Point: Fahrenheit: 395.6 ° f
  Celsius: 202 ° c
  
• Solubility: DMSO: soluble
• Color/Form: White flake or foliar crystals
• Solubility: Soluble in ethanol, poorly soluble in water (0.32 g/100 ml, 25 º C) and ether.
• Sensitiveness: Sensitive to humidity
• Density: 1.2495 (rough estimate)

4-methylbenzene-1-sulfonamide Security Information

• Symbol: GHS07
• RTECS：XT5075000
• WGK Germany：1
• Safety Term：S26
• Safety Instruction： S26
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： 36
• Signal Word：Warning
• TSCA：Yes

4-methylbenzene-1-sulfonamide Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides